Cas no 7276-59-7 (Cholan-24-oic acid, 3,7,12-trioxo-, (5beta)-)

• Product Name: Cholan-24-oic acid, 3,7,12-trioxo-, (5beta)-
• CAS No: 7276-59-7
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• CID: 977489
• Update Time: 2023-08-02

Cholan-24-oic acid, 3,7,12-trioxo-, (5beta)- Chemical and Physical Properties

Names and Identifiers

• dehydrocholic acid
• Maybridge3_002984
• HMS1439H14
• IDI1_014371
• R1921
• Cholan-24-oic acid, 3,7,12-trioxo-, (5beta)-

• Inchi： 1S/C24H34O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-14,16-18,22H,4-12H2,1-3H3,(H,28,29)
• InChI Key： OHXPGWPVLFPUSM-UHFFFAOYSA-N
• SMILES： O=C1CC2C3(C)CCC(CC3CC(C2C2CCC(C(C)CCC(=O)O)C21C)=O)=O

Computed Properties

• Exact Mass: 402.24062418 g/mol
• Monoisotopic Mass: 402.24062418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 402.5
• XLogP3: 2.6
• Topological Polar Surface Area: 88.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives